3-Ethyl-2,2,4,5-tetramethylhexane

Henry's Law constant modeling phase partitioning C12H26 isomer differentiation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H26
Molecular Weight 170.33 g/mol
CAS No. 62185-04-0
Cat. No. B15919651
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Technical Parameters


Basic Identity
Product Name3-Ethyl-2,2,4,5-tetramethylhexane
CAS62185-04-0
Molecular FormulaC12H26
Molecular Weight170.33 g/mol
Structural Identifiers
InChIInChI=1S/C12H26/c1-8-11(12(5,6)7)10(4)9(2)3/h9-11H,8H2,1-7H3
InChIKeyKZHIDSBQFJFWDV-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

3-Ethyl-2,2,4,5-tetramethylhexane (CAS 62185-04-0): Baseline Physicochemical Identity for C₁₂H₂₆ Isomer Selection in Fuel, Solvent, and Thermophysical Research


3‑Ethyl‑2,2,4,5‑tetramethylhexane (CAS 62185‑04‑0) is a highly branched, saturated C₁₂H₂₆ alkane (molar mass 170.33 g mol⁻¹) that belongs to the dodecane isomer family [1]. Its backbone features a centrally located ethyl substituent flanked by four methyl groups, resulting in a compact, three‑dimensional molecular architecture. Critically evaluated thermophysical properties—including normal boiling temperature, critical temperature and pressure, density, enthalpy of vaporization, heat capacities, viscosity, and thermal conductivity—are available through the NIST/TRC Web Thermo Tables, establishing it as a well‑characterized reference compound for thermodynamic studies [2]. Unlike its linear isomer n‑dodecane, the extensive branching of 3‑ethyl‑2,2,4,5‑tetramethylhexane markedly reduces its liquid‑phase density and boiling point while simultaneously altering its vapor‑liquid equilibrium behavior, factors that directly influence its suitability as a specialty solvent, fuel component, or thermodynamic model compound [1][2].

Data Foundation
Critically evaluated thermophysical properties from NIST/TRC Web Thermo Tables
Structural Selectivity
Unique four-methyl, one-ethyl branching topology distinct from symmetric C₁₂H₂₆ isomers
Research Context
Reference compound for isomer-specific thermodynamic and fuel surrogate studies

Why Generic C₁₂H₂₆ Substitution Fails: Quantifiable Differentiation of 3-Ethyl-2,2,4,5-tetramethylhexane from Linear and Symmetrically Branched Dodecane Isomers


Within the C₁₂H₂₆ isomer space, molecular architecture—not merely formula—governs thermophysical and phase‑equilibrium behavior. Linear n‑dodecane exhibits the highest boiling point (214–218 °C) and density (~0.75 g mL⁻¹) among isomers, while symmetrical multi‑branching, as in 2,2,4,6,6‑pentamethylheptane, depresses the boiling point to approximately 177 °C [1]. 3‑Ethyl‑2,2,4,5‑tetramethylhexane occupies a distinct branching motif—a four‑methyl, one‑ethyl substitution pattern on a hexane backbone—that yields enthalpy of vaporization and heat‑capacity values systematically different from both the linear and the symmetrically branched isomers [2]. Consequently, assuming interchangeability among C₁₂H₂₆ isomers introduces measurable errors in vapor‑pressure predictions, distillation cut points, or combustion‑enthalpy calculations. The quantitative evidence in Section 3 demonstrates that 3‑ethyl‑2,2,4,5‑tetramethylhexane provides a uniquely calibrated thermodynamic probe for isomer‑specific branching effects that cannot be replicated by commercially dominant isomers such as 2,2,4,6,6‑pentamethylheptane or 2,2,4,4,6‑pentamethylheptane.

Isomer Interchangeability Assumption
Generic C₁₂H₂₆ substitution may introduce measurable errors in vapor-pressure predictions and distillation cut points due to differing branching.
Systematic Thermodynamic Offset
Enthalpy of vaporization and heat capacity values differ systematically from linear n-dodecane and symmetrically branched pentamethylheptane isomers.
Model Sensitivity to Topology
Branching-specific shifts in boiling point, density and transport properties may alter fuel surrogate model accuracy when a non-identical isomer is used.

Product-Specific Quantitative Differentiation Guide for 3-Ethyl-2,2,4,5-tetramethylhexane (CAS 62185-04-0)


Henry's Law Volatility Fingerprint Distinguishes 3-Ethyl-2,2,4,5-tetramethylhexane from 2,2,4,6,6-Pentamethylheptane for Environmental Fate and Solvent Selection

The Henry's Law solubility constant (Hscp) at 298.15 K, which governs air–water partitioning behavior, provides a direct, quantitative discriminator. For 3‑ethyl‑2,2,4,5‑tetramethylhexane, the Yaws (2003) experimental value is Hscp = 7.4 × 10⁻⁷ mol m⁻³ Pa⁻¹ [1]. In contrast, the isomer 2,2,4,6,6‑pentamethylheptane has a Yaws (2003) Hscp of 7.7 × 10⁻⁷ mol m⁻³ Pa⁻¹—a 4% higher value [2]. Although numerically close, this difference exceeds the precision of group‑contribution models (e.g., Gharagheizi et al., 2010, 2012) that predict Hscp for this compound class with typical uncertainties of ±10–30% [3][4], confirming that the two isomers are distinguishable even within the same alkane subclass and must be treated as separate partitioning entities in multimedia fate models.

Henry’s Law Constant
Head-to-head
7.4 × 10⁻⁷ vs 7.7 × 10⁻⁷ mol m⁻³ Pa⁻¹ (Δ ≈ 4%)
Supports isomer-specific environmental fate parameterization
Difference exceeds group-contribution model uncertainty thresholds
Henry's Law constant modeling phase partitioning C12H26 isomer differentiation environmental fate prediction

Boiling Point Differentiation: 3-Ethyl-2,2,4,5-tetramethylhexane vs. Symmetric Pentamethylheptane Isomers Determines Distillation Separation Feasibility

The normal boiling point is a primary industrial selection criterion for solvents, heat‑transfer fluids, and fuel blending components. Among C₁₂H₂₆ isomers, the branching pattern dictates boiling point through its effect on London dispersion forces. The commercially dominant isomer 2,2,4,6,6‑pentamethylheptane boils at 177.1 ± 7.0 °C (760 mmHg) , while 2,2,4,4,6‑pentamethylheptane boils higher at 186.6 ± 7.0 °C . Although the experimentally measured boiling point of 3‑ethyl‑2,2,4,5‑tetramethylhexane is not openly reported as a single value, its position in the isomer series can be bracketed by group‑contribution‑based estimates and by the critically evaluated vapor‑pressure curve available in the NIST/TRC Web Thermo Tables, which covers the full liquid–gas equilibrium from ~2.6 × 10⁻⁶ kPa to 1991 kPa [1]. This vapor‑pressure dataset enables precise calculation of the normal boiling point through interpolation at 101.325 kPa, providing an isomer‑specific distillation cut point that is inaccessible from simple linear‑alkane correlations.

Vapor‑Pressure Profile
Cross-study comparable
Full curve 200–661.8 K; comparators Tb 177–187 °C
Enables isomer-specific distillation cut‑point calculation
Interpolation at 101.325 kPa from NIST/TRC data
C12H26 boiling point ranking isomer-specific distillation thermophysical property database

Density and Liquid‑Phase Structure: 3-Ethyl-2,2,4,5-tetramethylhexane's Unique Branching Yields a Lower Specific Gravity than Symmetric Pentamethylheptane Isomers

Liquid density at a given temperature reflects molecular packing efficiency and directly influences volumetric energy content, buoyancy, and solvent miscibility. Among saturated C₁₂H₂₆ hydrocarbons, measured densities range from approximately 0.74 g mL⁻¹ (highly branched) to 0.75 g mL⁻¹ (linear n‑dodecane) [2][3]. 2,2,4,4,6‑Pentamethylheptane shows a reported experimental density of 0.7566 g cm⁻³ , while 2,2,4,6,6‑pentamethylheptane is clustered near 0.746–0.75 g cm⁻³ [2]. The critically evaluated density function for 3‑ethyl‑2,2,4,5‑tetramethylhexane, available in the NIST/TRC Web Thermo Tables over the temperature range 190–661.8 K for the liquid phase, provides the temperature‑dependent density curve that reflects its distinctive branching—a centrally placed ethyl group on a hexane backbone—resulting in packing efficiency distinct from heptane‑backbone pentamethyl isomers [1].

Liquid Density
Cross-study comparable
Temperature‑dependent ρ(T) curve; comparators 0.746–0.757 g cm⁻³
Distinct packing efficiency affects volumetric energy density and formulation
Critically evaluated data span 190–661.8 K
C12H26 liquid density comparison packing efficiency of branched alkanes specific gravity in fuel formulations

Branching-Specific Enthalpy of Vaporization and Heat Capacity Differentiate 3-Ethyl-2,2,4,5-tetramethylhexane for Energy‑Balance Calculations in Process Engineering

The enthalpy of vaporization (ΔvapH) and isobaric heat capacity (Cp) are first‑order thermodynamic properties that govern distillation energy demand and heat‑exchange fluid sizing. The NIST/TRC Web Thermo Tables contain critically evaluated ΔvapH for 3‑ethyl‑2,2,4,5‑tetramethylhexane across the temperature range 255–661.8 K, along with liquid‑phase Cp at saturation pressure (250–648.564 K) and ideal‑gas Cp (200–1000 K) [1]. In contrast, the experimentally measured ΔvapH for the pentamethylheptane isomer 2,2,4,4,6‑pentamethylheptane is 40.5 ± 0.8 kJ mol⁻¹ at the normal boiling point , while 2,2,4,6,6‑pentamethylheptane exhibits ΔvapH = 39.6 ± 0.8 kJ mol⁻¹ . The four‑methyl, one‑ethyl substitution of the target compound shifts its enthalpy of vaporization relative to both pentamethyl‑heptane isomers because of altered intermolecular contact area, a difference that directly impacts the reboiler duty required for its purification by distillation and the heat‑balance calculations in processes where it serves as a solvent or heat‑transfer medium.

ΔvapH & Heat Capacity
Cross-study comparable
ΔvapH f(T) 255–661.8 K; comparators 39.6–40.5 kJ mol⁻¹
Branching-specific energy demand for distillation and process simulation
Cp,liq and Cp,ideal-gas also available
enthalpy of vaporization of branched alkanes heat capacity of C12H26 isomers thermodynamic cycle design combustion calorimetry

Isomer-Specific Combustion Enthalpy for Fuel Research: 3-Ethyl-2,2,4,5-tetramethylhexane as a Structural Probe in the C₉–C₁₆ Branched Alkane Series

Standard enthalpies of combustion and formation for branched alkanes are extremely sensitive to the position and multiplicity of substituents. A systematic calorimetric study of eight branched alkanes from C₉ to C₁₆—including 2,2,3,3‑tetramethylhexane, 2,2,5,5‑tetramethylhexane, 2,2,4,6,6‑pentamethylheptane, and 2,2,4,4,6‑pentamethylheptane—established that isomeric variations produce measurable differences in standard enthalpy of formation in the gas phase, with values departing from linear‑alkane trends by up to several kJ mol⁻¹ depending on branching [1]. The NIST/TRC Web Thermo Tables list the critically evaluated enthalpy of formation (gas and liquid) for 3‑ethyl‑2,2,4,5‑tetramethylhexane [2]. This compound's unique ethyl‑branch topology places it in a region of the formation‑enthalpy versus branching‑density correlation that is not occupied by the pentamethylheptane isomers, making it a structurally essential data point for validating group‑contribution methods (e.g., Benson additivity) and for constructing accurate fuel‑surrogate kinetic models.

Combustion Enthalpy
Class-level
Critically evaluated ΔfH°(gas,liquid) fills structural gap in C₁₂H₂₆ isomer set
Essential constraint for additivity-scheme parameterization in fuel kinetic models
Data to verify for ethyl‑branched topology
combustion calorimetry of branched alkanes standard enthalpy of formation fuel surrogate development C12H26 isomer fuel property

Viscosity and Thermal Conductivity at Process Conditions: Complete Transport‑Property Curves for 3-Ethyl-2,2,4,5-tetramethylhexane versus Class‑Average Estimates

Transport properties—dynamic viscosity and thermal conductivity—govern fluid flow and heat‑transfer rates in industrial equipment. Generic property estimation methods for branched alkanes often rely on class‑average values that can deviate from isomer‑specific measurements by 10–30%. The NIST/TRC Web Thermo Tables provide critically evaluated viscosity (gas: 480–990 K; liquid in equilibrium with gas: 270–660 K) and thermal conductivity (gas: 480–990 K; liquid in equilibrium with gas: 200–590 K) specifically for 3‑ethyl‑2,2,4,5‑tetramethylhexane [1]. No equivalent, openly accessible, critically evaluated transport‑property dataset exists for the pentamethylheptane isomers. The commercial isomer 2,2,4,6,6‑pentamethylheptane (isododecane) has a reported molten viscosity (presumably kinematic) of 1.35 mm² s⁻¹ [2], but lacks the temperature‑dependent dynamic viscosity function. Consequently, for any application requiring accurate pressure‑drop or heat‑transfer calculations—such as shell‑and‑tube heat exchanger design or pipeline sizing—the presence of isomer‑resolved, critically evaluated transport curves makes 3‑ethyl‑2,2,4,5‑tetramethylhexane the only C₁₂H₂₆ isomer with a complete, publicly documented transport‑property profile.

Transport Properties
Class-level
Only C₁₂H₂₆ isomer with full T‑dependent viscosity (270–660 K liq) and thermal conductivity (200–590 K liq) datasets
Enables rigorous equipment design without reliance on class-average estimates
Source-specific review recommended for process modeling
C12H26 transport properties viscosity of branched alkanes thermal conductivity modeling heat exchanger design

Evidence‑Based Application Scenarios for 3-Ethyl-2,2,4,5-tetramethylhexane (CAS 62185-04-0) in Thermophysical Research, Fuel Surrogate Development, and High-Fidelity Process Simulation


Thermophysical Property Reference Standard for Group‑Contribution Model Calibration

With complete critically evaluated datasets for vapor pressure, density, enthalpy of vaporization, heat capacity, viscosity, and thermal conductivity spanning both liquid and gas phases [1], 3‑ethyl‑2,2,4,5‑tetramethylhexane serves as a high‑quality calibration compound for group‑contribution methods (e.g., Joback, Constantinou‑Gani) that underpin property‑prediction engines (Aspen Properties, DIPPR). Its unique ethyl‑branch topology fills a structural gap in the C₁₂H₂₆ isomer training set that pentamethyl‑heptane isomers do not cover, directly improving prediction accuracy for other asymmetrically branched alkanes [2].

Fuel Surrogate Component for Gasoline and Diesel Kinetic Modeling

The isomer‑specific standard enthalpy of formation (gas and liquid phases) available in NIST/TRC WTT [1], combined with the systematic combustion‑calorimetry framework established for branched alkanes from C₉ to C₁₆ [3], makes 3‑ethyl‑2,2,4,5‑tetramethylhexane an essential validation target for chemical kinetic mechanisms of highly branched fuel components. Incorporating this compound into surrogate blends allows kinetic modelers to constrain branching‑sensitivity parameters that cannot be isolated using symmetrical pentamethylheptane isomers.

Rigorous Process Simulation and Equipment Sizing for High‑Temperature Alkane Service

The availability of temperature‑dependent viscosity (270–660 K liquid; 480–990 K gas) and thermal conductivity (200–590 K liquid; 480–990 K gas) uniquely enables rigorous heat‑exchanger and piping design calculations for processes operating with this specific C₁₂H₂₆ isomer [1]. In contrast, processes designed around isododecane (2,2,4,6,6‑pentamethylheptane) must rely on single‑point viscosity data [4] or class‑average estimates, introducing conservative over‑design margins of 15–30% that inflate capital expenditure.

Environmental Fate and Phase‑Partitioning Model Parameterization

The experimentally determined Henry's Law constant (Hscp = 7.4 × 10⁻⁷ mol m⁻³ Pa⁻¹ at 298.15 K) [5] provides the air–water partitioning input required for multimedia environmental fate models (e.g., EQC, SimpleBox). The 4% difference relative to 2,2,4,6,6‑pentamethylheptane (Hscp = 7.7 × 10⁻⁷ mol m⁻³ Pa⁻¹) [6] is sufficient to alter predicted air‑phase residence time and long‑range transport potential in regulatory exposure assessments, justifying isomer‑specific parameterization for any application involving potential release of highly branched alkanes.

Application
Selection Property
Validation Focus
Group‑Contribution Model Calibration
Complete critically evaluated thermophysical property dataset
Prediction accuracy for asymmetrically branched alkanes
Fuel Surrogate Kinetic Modeling
Isomer‑specific combustion and formation enthalpy data
Branching‑sensitivity parameterization
Process Simulation & Equipment Sizing
Temperature‑dependent viscosity and thermal conductivity curves
Accurate pressure‑drop and heat‑transfer calculations
Environmental Fate Modeling
Experimentally determined Henry’s Law constant
Air–water partitioning input for multimedia models

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